Cas no 946714-63-2 (3-Chloro-2-(2-methoxyphenoxy)phenylamine)

• Product Name: 3-Chloro-2-(2-methoxyphenoxy)phenylamine
• CAS No: 946714-63-2
• MF: C₁₃H₁₂ClNO₂
• MW: 249.692882537842
• CID: 2276653
• PubChem ID: 17605505
• Update Time: 2025-06-07

3-Chloro-2-(2-methoxyphenoxy)phenylamine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(2-methoxyphenoxy)phenylamine
• 3-chloro-2-(2-methoxyphenoxy)aniline
• 946714-63-2
• SB81004
• AKOS000215187

• Inchi： 1S/C13H12ClNO2/c1-16-11-7-2-3-8-12(11)17-13-9(14)5-4-6-10(13)15/h2-8H,15H2,1H3
• InChI Key： RNNXJTZWQLOTKN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC1C=CC=CC=1OC)N

Computed Properties

• Exact Mass: 249.0556563g/mol
• Monoisotopic Mass: 249.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5
• XLogP3: 3.4

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 341.0±37.0 °C at 760 mmHg
• Flash Point: 160.1±26.5 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-Chloro-2-(2-methoxyphenoxy)phenylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 3-Chloro-2-(2-methoxyphenoxy)phenylamine

Introduction to 3-Chloro-2-(2-methoxyphenoxy)phenylamine (CAS No. 946714-63-2)

3-Chloro-2-(2-methoxyphenoxy)phenylamine, with the CAS number 946714-63-2, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro-substituted phenyl ring, a methoxyphenoxy group, and an amino functional group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 3-Chloro-2-(2-methoxyphenoxy)phenylamine can be represented as follows: C₁₃H₁₃ClNO₂. The presence of the methoxyphenoxy group imparts significant hydrophobicity to the molecule, which can influence its solubility and membrane permeability. The amino group, on the other hand, provides opportunities for further functionalization and conjugation with other molecules, enhancing its potential as a building block in synthetic chemistry.

In recent years, 3-Chloro-2-(2-methoxyphenoxy)phenylamine has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a precursor in the synthesis of novel drugs targeting various diseases. For instance, researchers have explored its use in the development of compounds with anti-inflammatory properties. A study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 3-Chloro-2-(2-methoxyphenoxy)phenylamine exhibited potent anti-inflammatory effects in both in vitro and in vivo models, suggesting its potential as a lead compound for further drug development.

Beyond anti-inflammatory applications, 3-Chloro-2-(2-methoxyphenoxy)phenylamine has also shown promise in the field of neurodegenerative diseases. A recent study published in the Journal of Neurochemistry highlighted the neuroprotective effects of this compound. The research demonstrated that it could effectively reduce oxidative stress and inhibit apoptosis in neuronal cells, making it a potential candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 3-Chloro-2-(2-methoxyphenoxy)phenylamine have also been investigated to understand its behavior in biological systems. Studies have shown that it exhibits good oral bioavailability and a favorable half-life, which are crucial factors for its use as a therapeutic agent. Additionally, its low toxicity profile makes it an attractive candidate for further clinical evaluation.

In terms of synthetic routes, several methods have been developed to produce 3-Chloro-2-(2-methoxyphenoxy)phenylamine. One common approach involves the reaction of 3-chlorophenol with 2-methoxyphenol followed by nitration and subsequent reduction to form the amino derivative. This multi-step process allows for high yields and purity, making it suitable for large-scale production.

The versatility of 3-Chloro-2-(2-methoxyphenoxy)phenylamine extends beyond its use as a drug candidate. It has also found applications in materials science and chemical synthesis. For example, it can serve as a ligand in coordination chemistry or as a building block for polymers with unique properties. These applications highlight the compound's broad utility across different scientific disciplines.

In conclusion, 3-Chloro-2-(2-methoxyphenoxy)phenylamine (CAS No. 946714-63-2) is a multifaceted compound with significant potential in various fields of research and development. Its unique chemical structure and biological activities make it an important molecule for further exploration and application. As ongoing research continues to uncover new insights into its properties and uses, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.